4-(difluoromethyl)-3-fluorobenzene-1-sulfonamide
Overview
Description
4-(Difluoromethyl)-3-fluorobenzene-1-sulfonamide is an organofluorine compound characterized by the presence of both difluoromethyl and fluorobenzene groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(difluoromethyl)-3-fluorobenzene-1-sulfonamide typically involves the introduction of difluoromethyl and sulfonamide groups onto a fluorobenzene ring. One common method involves the reaction of 3-fluorobenzenesulfonyl chloride with difluoromethylamine under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the sulfonamide bond.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the purification of the final product is crucial to ensure its suitability for various applications.
Chemical Reactions Analysis
Types of Reactions
4-(Difluoromethyl)-3-fluorobenzene-1-sulfonamide can undergo various chemical reactions, including:
Substitution Reactions: The fluorine atoms on the benzene ring can be substituted with other functional groups under appropriate conditions.
Oxidation and Reduction: The sulfonamide group can participate in oxidation and reduction reactions, leading to the formation of different derivatives.
Coupling Reactions: The compound can be involved in coupling reactions to form more complex molecules.
Common Reagents and Conditions
Substitution Reactions: Reagents such as halides and nucleophiles can be used under conditions like heating or the presence of a catalyst.
Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride can be employed.
Coupling Reactions: Catalysts such as palladium or copper are often used in coupling reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzene derivatives, while coupling reactions can produce more complex aromatic compounds.
Scientific Research Applications
4-(Difluoromethyl)-3-fluorobenzene-1-sulfonamide has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme inhibition and protein interactions.
Industry: The compound can be used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 4-(difluoromethyl)-3-fluorobenzene-1-sulfonamide involves its interaction with specific molecular targets. The difluoromethyl group can act as a hydrogen bond donor, enhancing the compound’s binding affinity to proteins and enzymes. This interaction can modulate the activity of the target molecules, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
- 4-(Trifluoromethyl)-3-fluorobenzene-1-sulfonamide
- 4-(Difluoromethyl)-2-fluorobenzene-1-sulfonamide
- 4-(Difluoromethyl)-3-chlorobenzene-1-sulfonamide
Uniqueness
4-(Difluoromethyl)-3-fluorobenzene-1-sulfonamide is unique due to the specific positioning of the difluoromethyl and fluorine groups on the benzene ring. This unique structure imparts distinct chemical properties, such as increased metabolic stability and lipophilicity, making it a valuable compound in various applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(difluoromethyl)-3-fluorobenzene-1-sulfonamide involves the introduction of a sulfonamide group onto a difluoromethyl substituted benzene ring.", "Starting Materials": [ "4-difluoromethyl-3-fluorobenzene", "sulfonamide reagent", "base", "solvent" ], "Reaction": [ "Step 1: Dissolve 4-difluoromethyl-3-fluorobenzene in a suitable solvent.", "Step 2: Add a base to the reaction mixture to deprotonate the benzene ring.", "Step 3: Add the sulfonamide reagent to the reaction mixture and stir at a suitable temperature for a suitable time.", "Step 4: Quench the reaction with an appropriate acid to obtain the desired product.", "Step 5: Purify the product by recrystallization or chromatography." ] } | |
CAS No. |
2648947-66-2 |
Molecular Formula |
C7H6F3NO2S |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
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